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Compound of Interest

Compound Name: Menaquinone-9-13C6

Cat. No.: B12052139 Get Quote

Essential Safety and Handling Guide for
Menaquinone-9-13C6
This document provides crucial safety and logistical information for the handling, use, and

disposal of Menaquinone-9-13C6 in a laboratory setting. The guidance is intended for

researchers, scientists, and professionals in drug development to ensure safe operational

procedures and to build confidence in laboratory safety and chemical handling.

I. Compound Identification and Properties
Menaquinone-9-13C6 is a stable isotope-labeled form of Menaquinone-9 (MK-9), a member of

the Vitamin K2 family. The carbon-13 isotope is non-radioactive, meaning the primary safety

considerations are determined by the chemical properties of the Menaquinone-9 molecule

itself.[1]
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Property Value Source

Chemical Formula C₅₀¹³C₆H₈₀O₂ -

Molecular Weight 785.23 g/mol [2]

Appearance Yellow crystalline solid [3][4]

Solubility
Soluble in chloroform (100

mg/ml)
[3]

Melting Point 61.0 °C

Boiling Point 807.6 °C

Storage Temperature -20°C for long-term storage

Stability
Stable for ≥ 4 years when

stored properly; UV-sensitive

II. Hazard Identification and Personal Protective
Equipment (PPE)
While a specific Safety Data Sheet (SDS) for Menaquinone-9 is not readily available, data from

similar menaquinones, such as Menaquinone-7, indicates potential hazards. It is prudent to

handle Menaquinone-9-13C6 with care, assuming it may be harmful if inhaled, swallowed, or

in contact with skin, and may cause respiratory and skin irritation.

The following table outlines the recommended PPE for handling Menaquinone-9-13C6.
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PPE Category Item
Specifications and
Rationale

Eye Protection

Safety glasses with side

shields or chemical splash

goggles

To protect eyes from splashes

or airborne particles of the

compound.

Hand Protection Nitrile gloves

To prevent skin contact.

Gloves should be inspected

before use and changed

regularly.

Body Protection Laboratory coat
To protect skin and clothing

from contamination.

Respiratory Protection

Not generally required for

handling small quantities in a

well-ventilated area.

Use a NIOSH-approved

respirator if there is a risk of

generating dust or aerosols, or

if working in a poorly ventilated

space.

III. Operational Plan: From Receipt to
Experimentation
This section provides a step-by-step guide for the safe handling and use of Menaquinone-9-
13C6.

1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Log the compound into the laboratory's chemical inventory.

Store the container in a freezer at or below -20°C.

As Menaquinone-9 is UV-sensitive, store the container in a dark location or wrapped in

aluminum foil to protect it from light.
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2. Preparation for Experimental Use:

Before use, allow the container to equilibrate to room temperature in a desiccator to prevent

condensation of moisture.

All handling of the solid compound should be done in a well-ventilated area, such as a

chemical fume hood, to minimize inhalation exposure.

Weigh the desired amount of the compound using a calibrated analytical balance.

3. Experimental Workflow:

The following diagram illustrates a general workflow for an experiment involving

Menaquinone-9-13C6.
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Experimental Workflow for Menaquinone-9-13C6
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Experimental Workflow Diagram
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IV. Disposal Plan
As Menaquinone-9-13C6 is a non-radioactive, carbon-13 labeled compound, its disposal is

governed by its chemical properties.

1. Waste Segregation:

Solid Waste: Unused compound, contaminated gloves, weigh boats, and paper towels

should be collected in a designated, sealed waste container labeled "Non-halogenated

Organic Solid Waste."

Liquid Waste: Solutions containing Menaquinone-9-13C6 should be collected in a

designated, sealed waste container labeled "Non-halogenated Organic Liquid Waste."

Ensure the solvent is compatible with the waste container.

Sharps Waste: Contaminated needles, syringes, or other sharps must be disposed of in a

designated sharps container.

2. Disposal Procedure:

All waste containers must be clearly labeled with the contents, including the name of the

compound and the solvent used.

Store waste containers in a secondary containment bin in a well-ventilated area, away from

sources of ignition.

Dispose of all waste through the institution's hazardous waste management program,

following all local, state, and federal regulations.

The following diagram outlines the disposal process.
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Disposal Plan Diagram

By adhering to these guidelines, researchers can safely handle Menaquinone-9-13C6,

minimizing risks to themselves and the environment, thereby fostering a culture of safety and

trust in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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